2-(4-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide

• Molecular Formula: C15H13ClFNO2
• Molecular Weight: 293.72 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C15H13ClFNO2/c1-10-2-5-12(17)8-14(10)18-15(19)9-20-13-6-3-11(16)4-7-13/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: DJSZETQJAQSXQH-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)F)NC(=O)COC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide, also known as CF3, is a chemical compound that has garnered significant attention in scientific research due to its potential applications in various fields. CF3 is a synthetic compound that can be produced through a specific synthesis method, and its unique chemical structure allows it to interact with biological systems in a variety of ways.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide is not fully understood, but it is believed to interact with biological systems through various pathways. This compound has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and histone deacetylase (HDAC), which are involved in inflammation and cancer progression. This compound has also been shown to activate certain receptors, including peroxisome proliferator-activated receptors (PPARs), which are involved in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the activity of various enzymes and receptors. In vivo studies have shown that this compound can reduce tumor growth and metastasis, improve glucose and lipid metabolism, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide has several advantages for lab experiments, including its synthetic accessibility, stability, and versatility. This compound can be synthesized using relatively simple and inexpensive reagents, and it is stable under a wide range of conditions. This compound can also be modified to produce analogs with different chemical and biological properties. However, this compound also has some limitations for lab experiments, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 2-(4-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide, including the development of new drugs based on its chemical structure, the investigation of its interactions with other biological systems, and the exploration of its potential applications in other fields, such as materials science and environmental science. Some specific future directions for research on this compound include:
- The development of this compound analogs with improved efficacy and safety profiles for the treatment of cancer, inflammation, and other diseases.
- The investigation of this compound's interactions with other enzymes and receptors involved in various biological processes.
- The exploration of this compound's potential applications in materials science, such as the development of new catalysts and polymers.
- The investigation of this compound's potential environmental impacts and its potential use as a pollutant remediation agent.
Conclusion
In conclusion, this compound is a synthetic compound with significant potential for scientific research in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound can be synthesized using a specific method and has been shown to interact with biological systems in various ways. This compound has several advantages for lab experiments, but also some limitations. Future research on this compound could lead to the development of new drugs, the investigation of new biological interactions, and the exploration of new applications in other fields.

Synthesis Methods

2-(4-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide can be synthesized through a multi-step process that involves the use of various reagents and solvents. The first step involves the reaction of 4-chlorophenol with 2,3,5,6-tetrafluorobenzonitrile in the presence of a base catalyst. This reaction produces 2-(4-chlorophenoxy)-5,6,7,8-tetrafluoroquinoline, which is then reacted with N-methylacetamide in the presence of a reducing agent to produce this compound.

Scientific Research Applications

2-(4-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In pharmacology, this compound has been used to study the interactions between drugs and biological systems, as well as to develop new drugs with improved efficacy and safety profiles. In biochemistry, this compound has been used to study the mechanisms of action of various enzymes and proteins.